(S)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid (S)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid was used as an analyte for enantoseparation of 3-substituted-(R,S)-β-alanine derivatives by reversed-phase HPLC.

Brand Name: Vulcanchem
CAS No.: 719995-40-1
VCID: VC21089484
InChI: InChI=1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(CC(=O)O)N
Molecular Formula: C10H10F3NO2
Molecular Weight: 233.19 g/mol

(S)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid

CAS No.: 719995-40-1

Cat. No.: VC21089484

Molecular Formula: C10H10F3NO2

Molecular Weight: 233.19 g/mol

* For research use only. Not for human or veterinary use.

(S)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid - 719995-40-1

Specification

Description (S)-3-Amino-3-(3-trifluoromethylphenyl)propionic Acid was used as an analyte for enantoseparation of 3-substituted-(R,S)-β-alanine derivatives by reversed-phase HPLC.

CAS No. 719995-40-1
Molecular Formula C10H10F3NO2
Molecular Weight 233.19 g/mol
IUPAC Name (3S)-3-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid
Standard InChI InChI=1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
Standard InChI Key WZXBASRNQXYUIP-QMMMGPOBSA-N
Isomeric SMILES C1=CC(=CC(=C1)C(F)(F)F)[C@H](CC(=O)[O-])[NH3+]
SMILES C1=CC(=CC(=C1)C(F)(F)F)C(CC(=O)O)N
Canonical SMILES C1=CC(=CC(=C1)C(F)(F)F)C(CC(=O)[O-])[NH3+]

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